Cas no 1008475-27-1 (N-[2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-2-phenylacetamide)

• Product Name: N-[2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-2-phenylacetamide
• CAS No: 1008475-27-1
• MF: C₁₉H₁₆FN₃O₂S
• MW: 369.41264629364
• CID: 6063718
• PubChem ID: 3424545
• Update Time: 2025-10-28

N-[2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-2-phenylacetamide
• N-(2-(4-fluorophenyl)-5-oxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-2-phenylacetamide
• Benzeneacetamide, N-[2-(4-fluorophenyl)-2,6-dihydro-5-oxido-4H-thieno[3,4-c]pyrazol-3-yl]-
• Oprea1_179726
• SR-01000007171
• SR-01000007171-1
• 1008475-27-1
• AKOS024583973
• N-(2-(4-fluorophenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-phenylacetamide
• F0561-0275
• N-[2-(4-fluorophenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-phenylacetamide

• Inchi： 1S/C19H16FN3O2S/c20-14-6-8-15(9-7-14)23-19(16-11-26(25)12-17(16)22-23)21-18(24)10-13-4-2-1-3-5-13/h1-9H,10-12H2,(H,21,24)
• InChI Key： FMOAFZHUBDTMNP-UHFFFAOYSA-N
• SMILES： C1(CC(NC2N(C3=CC=C(F)C=C3)N=C3CS(=O)CC3=2)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 369.09472610g/mol
• Monoisotopic Mass: 369.09472610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 682.7±55.0 °C(Predicted)
• pka: 13.53±0.20(Predicted)

Additional information on N-[2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-2-phenylacetamide

Introduction to N-[2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-2-phenylacetamide (CAS No. 1008475-27-1)

N-[2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-2-phenylacetamide (CAS No. 1008475-27-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, characterized by its intricate molecular architecture and potential biological activities. The presence of multiple functional groups, including a thiophene ring fused with a pyrazole core and a phenylacetamide moiety, makes it a promising candidate for further investigation in drug discovery and development.

The structural features of this compound are particularly noteworthy. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, plays a crucial role in modulating the electronic properties and biological interactions of the molecule. When fused with a pyrazole ring, it creates a system with enhanced complexity and potential for binding to biological targets. The 4-fluorophenyl substituent introduces a fluorine atom into the aromatic system, which is known to influence both the metabolic stability and pharmacokinetic properties of pharmaceutical agents. Additionally, the 5-oxo group at the 5-position of the thiophene ring adds another layer of functional diversity, enabling various chemical modifications and biological interactions.

The amide group at the 2-position of the phenyl ring further contributes to the compound's versatility. Amides are well-known for their ability to form hydrogen bonds, which can enhance binding affinity to biological targets such as enzymes and receptors. The combination of these structural elements suggests that N-[2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-2-phenylacetamide may exhibit multiple pharmacological effects. This compound has been studied for its potential applications in treating various diseases, including inflammatory disorders and neoplastic conditions.

In recent years, there has been growing interest in the development of novel therapeutic agents based on heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic profiles. The pyrazolo-thieno scaffold has been particularly explored for its anti-inflammatory, anti-microbial, and anti-cancer properties. For instance, derivatives of this class have shown promising results in preclinical studies as inhibitors of key enzymes involved in inflammatory pathways such as COX (cyclooxygenase) and LOX (lipoxygenase). The presence of the 4-fluorophenyl group in N-[2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-2-phenylacetamide is believed to enhance its binding affinity to these targets by improving lipophilicity and metabolic stability.

The amide moiety in this compound also plays a critical role in its biological activity. Amides are known to interact with biological targets through hydrogen bonding and hydrophobic interactions, which can modulate enzyme activity and receptor binding. Studies have shown that amide derivatives can exhibit potent inhibitory effects on various enzymes implicated in disease processes. For example, some amide-based compounds have been found to inhibit kinases and proteases that are overexpressed in cancer cells. The specific arrangement of atoms in N-[2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-2-phenylacetamide, including the 5-oxo group and the phenylacetamide moiety, may contribute to its ability to interact with such targets effectively.

Evidence from recent research indicates that this compound may have significant therapeutic potential. In vitro studies have demonstrated that N-[2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-2-phenylacetamide can modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. These enzymes are involved in the production of prostaglandins and leukotrienes, which are mediators of inflammation and pain. By inhibiting their activity, this compound may help alleviate symptoms associated with inflammatory conditions such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-[2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-y